3,3'-Dithiobis(propionohydrazide)

• IUPAC Name: 3-[(3-hydrazinyl-3-oxopropyl)disulfanyl]propanehydrazide
• InChI: InChI=1S/C6H14N4O2S2/c7-9-5(11)1-3-13-14-4-2-6(12)10-8/h1-4,7-8H2,(H,9,11)(H,10,12)
• InChI Key: GYQOUZKNOIHPOP-UHFFFAOYSA-N
• Canonical SMILES: C(CSSCCC(=O)NN)C(=O)NN
• Molecular Formula: C6H14N4O2S2
• DSSTOX Substance ID: DTXSID50198941
• Molecular Weight: 238.3 g/mol
• CAS RN: 50906-77-9

Description

3,3'-Dithiobis(propionohydrazide) (DTBP) is a compound that is used in a wide range of scientific applications. It is an organic compound with a molecular formula of C6H12N2S2, and is a derivative of propionic acid. DTBP is a versatile molecule that is used in both organic and inorganic chemistry. It has a variety of applications in the fields of biochemistry, pharmacology, and analytical chemistry. DTBP is often used as a reagent for the synthesis of other compounds, as well as for the detection of certain molecules. In addition, DTBP is also used in the study of enzyme kinetics, and in the analysis of proteins.

Scientific Research Applications

Hydrogel Applications

• Redox Responsive Hydrogels for Drug Release : Research on hydrogels combining oxidized hyaluronic acid and 3,3'-dithiobis(propionohydrazide) (DTP) has shown promise in drug delivery systems. These hydrogels demonstrated excellent rheological properties, a high equilibrium swelling ratio, and sustainable drug release, making them suitable for use in tissue engineering and as cell scaffolds (Zhang et al., 2017).

• pH and Redox Dual Stimuli-Responsive Hydrogels : Studies on injectable hydrogels formed by cross-linking oxidized carboxymethyl cellulose with DTP have shown they have tunable gelling times and appropriate rheological properties. They exhibited sustainable release of model drugs like bovine serum albumin under varying pH and redox conditions, highlighting their potential in drug delivery and cell scaffolding (Shen et al., 2016).

Chemical Probing and Cross-Linking

• Probing Biological Structures : DTP and similar compounds have been used in the synthesis of chemical probes for investigating biological structures. These probes can acylate amino groups and have been applied in studying proteins like hemoglobin. Their ability to introduce disulfide bonds into proteins is notable for biological and biochemical research (Lomant & Fairbanks, 1976).

• Protein Cross-Linking : DTP has been used in studies for cross-linking proteins in membranes, contributing to our understanding of protein interactions and conformations in various biological contexts. This application is significant in the field of biochemistry and molecular biology, where understanding protein structures and interactions is crucial (Löster et al., 1996).

Novel Applications

• Controlled Release of Agrochemicals : DTP has been used in the development of cellulose-based nanogels for the controlled release of agrochemicals. These nanogels demonstrated effective delivery and release of agrochemicals, potentially contributing to more efficient and environmentally friendly agricultural practices (Hou et al., 2019).

• Collagen Crosslinking Agent : DTP has been explored as a crosslinking agent for collagen, increasing its tensile strength and resistance to degradation. This application could have implications in medical and cosmetic fields, where collagen is a key structural protein (Charulatha & Rajaram, 1996).

• Cancer Chemoprevention : Some studies have looked into compounds structurally related to DTP, like 1,2-dithiole-3-thiones, for their potential in cancer chemoprevention. These studies have delved into the mechanisms of action and the efficacy of such compounds in inhibiting carcinogenesis (Kensler et al., 1992).

• Electrochemical Biosensors : Research has demonstrated the use of DTP in developing electrochemical biosensors for detecting substances like cortisol and dopamine. These biosensors have potential applications in medical diagnostics and monitoring (Arya et al., 2010).

Safety and Hazards

When handling 3,3’-Dithiobis(propionohydrazide), it is recommended to avoid breathing mist, gas or vapours. Contact with skin and eyes should be avoided. Use of personal protective equipment and chemical impermeable gloves is advised. Ensure adequate ventilation and remove all sources of ignition. Personnel should be evacuated to safe areas and people should be kept away from and upwind of spill/leak.

Mechanism of Action

Mode of Action

It is known to be used as a cross-linking agent in organic synthesis , suggesting that it may interact with its targets by forming covalent bonds.

Biochemical Pathways

As a cross-linking agent, it may influence various biochemical pathways by altering the structure and function of target molecules .

Pharmacokinetics

It is soluble in DMSO with slight heating , which may influence its bioavailability.

Result of Action

As a cross-linking agent, it may induce structural changes in target molecules, potentially affecting their function .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 3,3’-Dithiobis(propionohydrazide). It is hygroscopic and should be stored under an inert atmosphere at -20°C . These conditions may be necessary to maintain its stability and efficacy.

Q & A

Q1: What makes 3,3'-dithiobis(propionohydrazide) useful in creating smart materials?

A1: 3,3'-Dithiobis(propionohydrazide) (DTP) is a versatile crosslinking agent that can form dynamic covalent bonds, specifically disulfide bonds and acylhydrazone bonds. [, , ] This dynamic nature allows the creation of materials capable of responding to stimuli like pH changes and redox environments. For instance, DTP has been used to synthesize hydrogels that exhibit reversible sol-gel transitions upon exposure to specific pH levels and reducing agents. [, ] This responsiveness makes DTP-based materials suitable for applications like controlled drug release.

Q2: How does 3,3'-dithiobis(propionohydrazide) contribute to the controlled release of agrochemicals?

A2: Researchers have successfully incorporated DTP into cellulose-based nanogels designed for the controlled release of agrochemicals. [] DTP acts as a crosslinker, binding to carboxymethyl cellulose modified with palmitoyl chloride and glyoxal. This process results in nanogels with pH and redox responsiveness, allowing them to release loaded agrochemicals in response to specific environmental triggers. This controlled release mechanism can enhance the effectiveness of agrochemicals while minimizing environmental impact.

Q3: Beyond hydrogels, what other types of smart materials can be developed using 3,3'-dithiobis(propionohydrazide)?

A3: DTP's dynamic covalent bonding capability extends beyond hydrogels. Researchers have utilized DTP to develop self-healing organogels. [] These organogels incorporate DTP alongside polyvinyl alcohol and 4-formylphenylboronic acid. The resulting material demonstrates self-repair capabilities due to the reversible nature of the dynamic covalent bonds formed by DTP. This self-healing property makes these organogels particularly interesting for applications in fields like biomedicine and soft robotics.

Q4: How does 3,3'-dithiobis(propionohydrazide) impact the properties of hyaluronic acid-based hydrogels for drug delivery?

A4: Studies have explored the use of DTP in modifying hyaluronic acid (HA) for drug delivery applications. [] By reacting oxidized hyaluronic acid with DTP, researchers created redox-responsive hydrogels exhibiting desirable properties such as good rheological properties, high equilibrium swelling ratios, and sustained drug release profiles. The presence of DTP introduces disulfide bonds into the hydrogel structure, making it sensitive to the presence of reducing agents like dithiothreitol. This redox responsiveness allows for controlled drug release triggered by specific redox environments, highlighting the potential of DTP-modified HA hydrogels for targeted drug delivery systems.